Cas no 2097969-59-8 (1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide)
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2097969-59-8
- F2198-7883
- 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
- AKOS026725615
- 1H-Imidazo[1,2-b]pyrazole-6-carboxamide, 1-(1-methylethyl)-
-
- Inchi: 1S/C9H12N4O/c1-6(2)12-3-4-13-8(12)5-7(11-13)9(10)14/h3-6H,1-2H3,(H2,10,14)
- InChI Key: HSYRXDBMNUPYGW-UHFFFAOYSA-N
- SMILES: O=C(C1C=C2N(C=CN2C(C)C)N=1)N
Computed Properties
- Exact Mass: 192.10111102g/mol
- Monoisotopic Mass: 192.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 65.3Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- pka: 12.29±0.50(Predicted)
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I155491-100mg |
1-isopropyl-1h-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 100mg |
$ 210.00 | 2022-06-04 | ||
| TRC | I155491-500mg |
1-isopropyl-1h-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 500mg |
$ 795.00 | 2022-06-04 | ||
| TRC | I155491-1g |
1-isopropyl-1h-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 1g |
$ 1230.00 | 2022-06-04 | ||
| Life Chemicals | F2198-7883-0.25g |
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 95%+ | 0.25g |
$776.0 | 2023-09-06 | |
| Life Chemicals | F2198-7883-0.5g |
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 95%+ | 0.5g |
$817.0 | 2023-09-06 | |
| Life Chemicals | F2198-7883-1g |
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 95%+ | 1g |
$860.0 | 2023-09-06 | |
| Life Chemicals | F2198-7883-2.5g |
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 95%+ | 2.5g |
$1720.0 | 2023-09-06 | |
| Life Chemicals | F2198-7883-5g |
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 95%+ | 5g |
$2580.0 | 2023-09-06 | |
| Life Chemicals | F2198-7883-10g |
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide |
2097969-59-8 | 95%+ | 10g |
$3612.0 | 2023-09-06 |
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
5. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
Additional information on 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide
Introduction to 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide (CAS No. 2097969-59-8)
1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2097969-59-8, belongs to the imidazopyrazole class, a scaffold that has been extensively explored for its potential in drug discovery. The presence of both imidazole and pyrazole rings in its structure imparts a rich chemical diversity, making it a promising candidate for further investigation in medicinal chemistry.
The imido[1,2-b]pyrazole core of this molecule is particularly noteworthy, as it has been implicated in various biological activities. Recent studies have highlighted the importance of imidazopyrazole derivatives in the development of novel therapeutic agents. The 6-carboxamide functional group further enhances the compound's pharmacophoric potential by introducing a polar moiety that can interact with biological targets, thereby modulating their activity. This feature has been particularly explored in the context of enzyme inhibition and receptor binding studies.
In the realm of drug discovery, 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide has been investigated for its potential role in addressing various therapeutic challenges. One of the most compelling areas of research has been its application in anti-inflammatory and immunomodulatory therapies. The compound's ability to interact with multiple biological pathways suggests that it could serve as a lead molecule for the development of drugs targeting chronic inflammatory diseases. Preliminary in vitro studies have demonstrated promising results, indicating that this derivative may possess significant therapeutic value.
The structural versatility of 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide allows for extensive modifications, which can be tailored to optimize its pharmacological properties. Researchers have employed various synthetic strategies to modify the core scaffold, aiming to enhance bioavailability, selectivity, and potency. These modifications often involve altering the substituents on the imidazole and pyrazole rings or introducing additional functional groups such as hydroxyl or amine moieties. Such structural diversification has led to the discovery of several novel analogs with improved pharmacokinetic profiles.
Recent advancements in computational chemistry have further accelerated the discovery process for imido[1,2-b]pyrazole derivatives like 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for drug-receptor interactions. These computational approaches have complemented traditional experimental methods, enabling researchers to design more effective candidates for further validation. The integration of machine learning algorithms has also enhanced the ability to predict biological activity based on structural features, streamlining the drug development pipeline.
The pharmacological profile of 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide has been scrutinized through a series of preclinical studies. These investigations have focused on understanding its mechanism of action and assessing its safety and efficacy. Initial findings suggest that this compound exhibits inhibitory activity against several key enzymes involved in inflammatory pathways. Notably, it has shown promise in modulating cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are central to the production of pro-inflammatory mediators.
Moreover, the antioxidant properties of imido[1,2-b]pyrazole derivatives have been an area of active research. Studies indicate that compounds within this class can scavenge reactive oxygen species (ROS) and reduce oxidative stress, which are implicated in various pathological conditions including neurodegenerative diseases and cardiovascular disorders. The presence of the carboxamide group in 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide contributes to its ability to interact with redox-sensitive proteins and enzymes, thereby mitigating oxidative damage.
The synthesis of 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the imidazopyrazole core followed by functional group transformations such as carboxylation at the 6-position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning from laboratory-scale research to industrial applications.
In conclusion, 1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide (CAS No. 2097969-59-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in anti-inflammatory and immunomodulatory therapies make it a valuable candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing unmet medical needs.
2097969-59-8 (1-isopropyl-1H-imidazo[1,2-b]pyrazole-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)